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Compound of Interest

Compound Name:
Methyl 2-cyano-3-

(dimethylamino)acrylate

Cat. No.: B074732 Get Quote

In-Depth Technical Guide: Methyl 2-cyano-3-
(dimethylamino)acrylate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete Material Safety Data Sheet (MSDS). While efforts have been made to compile

accurate information from available sources, a comprehensive, official MSDS for Methyl 2-
cyano-3-(dimethylamino)acrylate (CAS No. 1187-27-5) was not found. Users should exercise

caution and consult additional resources for complete safety information.

Chemical Identification and Physical Properties
Methyl 2-cyano-3-(dimethylamino)acrylate is a substituted acrylate ester. The available

physicochemical properties are summarized below.
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Property Value Reference

CAS Number 1187-27-5

Molecular Formula C₇H₁₀N₂O₂

Molecular Weight 154.17 g/mol

Appearance
Not explicitly stated, likely a

liquid or solid

Solubility No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Vapor Pressure No data available

Hazard Identification and GHS Classification
A complete Globally Harmonized System (GHS) classification for Methyl 2-cyano-3-
(dimethylamino)acrylate is not readily available. However, based on the known hazards of

similar cyanoacrylate compounds, the following potential hazards should be considered:

Skin Irritation: May cause skin irritation upon contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: Vapors or mists may be irritating to the respiratory tract.

Sensitization: May cause skin sensitization in some individuals.

It is crucial to handle this compound with appropriate personal protective equipment (PPE) and

in a well-ventilated area.

Toxicological Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b074732?utm_src=pdf-body
https://www.benchchem.com/product/b074732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal concentration,

50%) values, for Methyl 2-cyano-3-(dimethylamino)acrylate are not available in the public

domain. General toxicological information on cyanoacrylates indicates that their toxicity is

related to the length of the alkyl chain, with shorter chains being more cytotoxic due to the

release of formaldehyde upon degradation.[1] In vitro studies on other cyanoacrylates have

shown varying degrees of cytotoxicity to different cell lines.[2][3][4]

Data Gap: Specific quantitative toxicological data for Methyl 2-cyano-3-
(dimethylamino)acrylate is not available.

Experimental Protocols: Safe Handling of
Cyanoacrylates
Due to the absence of a specific experimental protocol for this compound, a general procedure

for handling cyanoacrylate derivatives in a research setting is provided below. This should be

adapted based on the specific experimental conditions and a thorough risk assessment.

Objective: To safely handle and use Methyl 2-cyano-3-(dimethylamino)acrylate in a

laboratory experiment.

Materials:

Methyl 2-cyano-3-(dimethylamino)acrylate

Appropriate solvents

Glassware

Personal Protective Equipment (PPE):

Nitrile gloves

Safety goggles with side shields

Lab coat

Chemical fume hood
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Waste disposal containers

Procedure:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Don all required PPE before handling the chemical.

Prepare all necessary glassware and reagents.

Have appropriate spill containment materials readily available.

Handling:

Conduct all manipulations of the compound within the chemical fume hood to minimize

inhalation exposure.

Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected

area with copious amounts of water.

Use a properly calibrated balance for weighing the compound.

When dissolving or mixing, add the compound slowly to the solvent to avoid splashing.

Storage:

Store the compound in a tightly sealed container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents and moisture.

Waste Disposal:

Dispose of all waste materials (including contaminated gloves and glassware) in

accordance with local, state, and federal regulations.

Do not pour cyanoacrylate waste down the drain.
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Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the safe handling of Methyl 2-cyano-3-
(dimethylamino)acrylate in a laboratory setting.
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General Workflow for Handling Methyl 2-cyano-3-(dimethylamino)acrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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